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Compound of Interest

Compound Name: GoSlo-SR-5-69
Cat. No.: B15587039
Get Quote

For Immediate Release — Researchers, scientists, and drug development professionals utilizing
GoSlo-SR-5-69 now have a clear, step-by-step guide for its proper disposal. While a specific
Safety Data Sheet (SDS) for GoSlo-SR-5-69 is not publicly available, this document outlines
essential safety and logistical information based on the known chemical properties of the
compound and general laboratory best practices for chemical waste management. Adherence
to these procedures is critical for ensuring laboratory safety and environmental protection.

GoSlo-SR-5-69 is an anilinoanthraquinone derivative and a potent activator of large-
conductance Ca2+-activated K+ (BK) channels.[1] Its chemical structure and solubility in
Dimethyl Sulfoxide (DMSO) necessitate careful handling and disposal as hazardous chemical

waste.

Key Chemical Data for Disposal Considerations

A summary of the pertinent quantitative data for GoSlo-SR-5-69 is provided below to inform

safe handling and disposal protocols.
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Property Value

Chemical Formula C24H19N2NaOsS

Molecular Weight 470.47 g/mol

Solubility Soluble to 100 mM in DMSO
Purity >98%

CAS Number 1363419-31-1

Source: R&D Systems[1]

Experimental Protocols for Safe Disposal

The following protocols provide a detailed methodology for the safe disposal of GoSlo-SR-5-
69. These procedures are based on general guidelines for the disposal of anthraquinone
derivatives and DMSO-containing solutions.

1. Personal Protective Equipment (PPE): Before handling GoSlo-SR-5-69 for disposal, ensure
the following PPE is worn:

e Gloves: Chemical-resistant gloves (e.g., nitrile).
o Eye Protection: Chemical safety goggles.

» Body Protection: A laboratory coat.

2. Waste Segregation and Collection:

e Solid Waste:

o Collect any solid GoSlo-SR-5-69 waste, including contaminated items like weighing paper
or pipette tips, in a designated, compatible, and clearly labeled hazardous waste
container.

o The container should be sealable and made of a material that will not react with the
chemical.
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Liquid Waste (DMSO Solution):

o

Solutions of GoSlo-SR-5-69 in DMSO must be treated as hazardous organic solvent
waste.[2]

o

Collect the liquid waste in a designated, leak-proof, and clearly labeled hazardous waste
container for organic solvents.

o

Do not mix with aqueous waste or other incompatible chemical waste streams.

[¢]

Keep the container closed when not actively adding waste.[3][4]
. Labeling of Hazardous Waste:
All waste containers must be clearly labeled with the words "Hazardous Waste."

The label must include the full chemical name: "GoSlo-SR-5-69" and the solvent "Dimethyl
Sulfoxide."

Indicate the approximate concentration and quantity of the waste.
Include the date when the waste was first added to the container.
. Storage of Chemical Waste:

Store the hazardous waste containers in a designated and well-ventilated satellite
accumulation area within the laboratory.[3]

Ensure that the storage area has secondary containment to prevent the spread of any
potential spills.

Do not store large quantities of waste in the laboratory for extended periods. Follow your
institution's guidelines for waste removal schedules.[5][6]

. Disposal Procedure:

Contact your institution's Environmental Health and Safety (EHS) department or the
designated hazardous waste management office to arrange for the pickup and disposal of
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the GoSlo-SR-5-69 waste.[7]

e Do not attempt to dispose of GoSlo-SR-5-69 down the drain or in regular trash.[6][8]

» Follow all institutional, local, and federal regulations for the disposal of hazardous chemical
waste.[8]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of GoSlo-
SR-5-69.
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Caption: Disposal workflow for GoSlo-SR-5-69.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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